Cas no 130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-)
130335-48-7 structure
Product Name:9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
CAS No:130335-48-7
MF:C19H18O6
MW:342.342626094818
CID:204707
Update Time:2024-03-01
9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
- 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-butenyl)- (9CI)
- Morusignin D
- 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
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- Inchi: 1S/C19H18O6/c1-9(2)4-5-10-13(21)8-14-15(16(10)22)17(23)11-6-7-12(20)19(24-3)18(11)25-14/h4,6-8,20-22H,5H2,1-3H3
- InChI Key: HYBKBBVYRCBCKS-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(OC)=C(O)C=C2)OC2=C1C(O)=C(C/C=C(/C)\C)C(O)=C2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- XLogP3: 2.461
Experimental Properties
- Density: 1.376±0.06 g/cm3(Predicted)
- Melting Point: 226-228 °C(Solv: hexane (110-54-3); acetone (67-64-1))
- Boiling Point: 604.0±55.0 °C(Predicted)
- pka: 7.17±0.20(Predicted)
9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-) Related Products
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